![molecular formula C18H19BrN2O2 B278469 2-bromo-N-[3-(pentanoylamino)phenyl]benzamide](/img/structure/B278469.png)
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide, also known as BPN-15606, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of the enzyme phosphodiesterase 4D (PDE4D), which plays a crucial role in the regulation of intracellular signaling pathways in various tissues.
Scientific Research Applications
Antifungal and Antimicrobial Activities
- Antifungal Properties : N-(2-bromo-phenyl)-2-hydroxy-benzamide derivatives showed antifungal activity against phytopathogenic fungi and yeast, with some derivatives exhibiting strong inhibition effects (Ienascu et al., 2018).
- Antimicrobial Effects : N-(2-bromo-phenyl)-2-hydroxy-benzamide and related derivatives displayed antimicrobial activity against bacterial and fungal strains, highlighting their potential as antimicrobial agents (Ienascu et al., 2019).
Synthesis and Characterization
- Synthesis Techniques : Efficient synthesis of 2-bromo-N-[3-(pentanoylamino)phenyl]benzamide derivatives has been achieved using microwave irradiation and solvent-free conditions, demonstrating the potential for environmentally friendly and efficient production methods (Ighilahriz-Boubchir et al., 2017).
- Crystal Structure Analysis : The study of crystal structures of benzamide derivatives, including 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, provided insights into the molecular interactions and stability of these compounds, important for understanding their chemical properties (Saeed et al., 2020).
properties
Molecular Formula |
C18H19BrN2O2 |
---|---|
Molecular Weight |
375.3 g/mol |
IUPAC Name |
2-bromo-N-[3-(pentanoylamino)phenyl]benzamide |
InChI |
InChI=1S/C18H19BrN2O2/c1-2-3-11-17(22)20-13-7-6-8-14(12-13)21-18(23)15-9-4-5-10-16(15)19/h4-10,12H,2-3,11H2,1H3,(H,20,22)(H,21,23) |
InChI Key |
AKMWGEBAOLJYCR-UHFFFAOYSA-N |
SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br |
Canonical SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.